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Compound of Interest

Compound Name: Ethyl 2-methylbenzoate

Cat. No.: B1361085

This technical guide provides an in-depth overview of the boiling point and density of Ethyl 2-
methylbenzoate, tailored for researchers, scientists, and professionals in drug development.
This document outlines the core physicochemical data, detailed experimental protocols for their
determination, and visual workflows to facilitate understanding and replication.

Core Physicochemical Data

The boiling point and density are critical parameters in the identification, purification, and
handling of chemical substances. Ethyl 2-methylbenzoate, a key intermediate in various
synthetic processes, exhibits the following properties:

Physicochemical Property  Value Conditions
Boiling Point 227.0°C At 760 mmHg[1]
220-221 °C At 731 mmHg[2][3]

Density 1.035 - 1.037 g/mL At 20 °C[1]
1.032 g/mL At 25 °C[2][3]

Experimental Protocols

Accurate determination of boiling point and density is fundamental for the characterization of
substances. The following sections detail standardized laboratory procedures for these
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measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4][5] This property is a crucial indicator of purity.[4]

Methodology: Capillary Method
This method is suitable for small quantities of liquid.
e Apparatus Setup:

o A small test tube containing 2-3 mL of Ethyl 2-methylbenzoate is attached to a
thermometer.[4]

o A capillary tube, sealed at one end, is placed inverted into the test tube with the open end
submerged in the liquid.[6]

o The entire assembly is immersed in a heating bath (e.g., paraffin oil) ensuring the sample
is below the oil level.[6]

e Heating and Observation:

o The heating bath is gently heated with continuous stirring to ensure uniform temperature
distribution.[6]

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube. This occurs when the vapor pressure of the sample exceeds the
atmospheric pressure.[7]

e Measurement:
o Heating is discontinued when a steady stream of bubbles is observed.

o The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.[7] This is the point where the vapor pressure of the
substance equals the atmospheric pressure.
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Determination of Density

Density is the mass of a substance per unit volume.[8] It is a characteristic property that can be
used to identify a substance.

Methodology: Using a Graduated Cylinder and Balance
This is a straightforward method for determining the density of a liquid.
e Mass Measurement:

o An empty, dry measuring cylinder is placed on a digital balance, and its mass is tared to
zero.[9]

o Alternatively, the mass of the empty cylinder is recorded.[9][10]
e Volume Measurement:

o A known volume of Ethyl 2-methylbenzoate is carefully poured into the measuring
cylinder. The volume is read from the bottom of the meniscus at eye level to avoid parallax
error.[9]

e Mass of Liquid:
o The measuring cylinder containing the liquid is weighed.[9]

o If the balance was tared, the reading directly gives the mass of the liquid. If the initial mass
of the cylinder was recorded, it is subtracted from the total mass to find the mass of the
liquid.[9][10]

o Calculation:
o The density (p) is calculated using the formula: p = mass / volume.[9]

o For higher accuracy, the measurements should be repeated multiple times, and the
average density calculated.[8][9]

Visualized Workflows
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The following diagrams illustrate the logical flow of the experimental procedures described
above.
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Workflow for Boiling Point Determination
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Workflow for Density Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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